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Compound of Interest

Hexanamide, 6-hydroxy-N,N-
Compound Name:

bis(2-hydroxyethyl)-
CAS No.: 68052-21-1
Cat. No.: B13784774

Get Quote

\ J

An In-depth Technical Guide to the Safety Profile of 6-hydroxy-N,N-bis(2-
hydroxyethyl)hexanamide

This document provides a comprehensive safety and handling framework for 6-hydroxy-N,N-
bis(2-hydroxyethyl)hexanamide (CAS No. 68052-21-1). As a specific Safety Data Sheet (SDS)
for this compound is not readily available in public databases, this guide employs a
precautionary, analog-based hazard assessment. By synthesizing data from structurally related
hydroxy amides and aliphatic amides, we can construct a robust and scientifically grounded
safety profile to guide researchers, scientists, and drug development professionals in its proper
handling, storage, and emergency management.

Compound Identification and Physicochemical
Properties

Understanding the fundamental properties of a chemical is the first step in a thorough safety
assessment. 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a multifunctional organic
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molecule featuring a hexanamide backbone with a terminal hydroxyl group and two
hydroxyethyl groups on the amide nitrogen.

Property Value Source

CAS Number 68052-21-1 PubChem[1]
Molecular Formula C10H21:NOa PubChem[1]
Molecular Weight 219.28 g/mol PubChem[1]

6-hydroxy-N,N-bis(2-
IUPAC Name ] PubChem[1]
hydroxyethyl)hexanamide

Canonical SMILES O=C(N(CcO)cco)ccceeo CAS Common Chemistry|[2]

Predicted XlogP -1.3 PubChem[1][3]

The presence of multiple hydroxyl groups and an amide linkage suggests high polarity and
potential for hydrogen bonding, likely rendering it soluble in water and other polar solvents. The
low predicted octanol-water partition coefficient (XlogP) of -1.3 indicates that bioaccumulation is
not expected.

The Principle of Analog-Based Hazard Assessment

In the absence of specific toxicological and safety data for a novel or rare compound,
regulatory bodies and safety professionals rely on data from structurally similar chemicals. This
practice is grounded in the principle that similar chemical structures will exhibit similar
toxicological and reactivity profiles. For this guide, we will draw upon safety data for related
compounds such as hexanamide and other N-substituted hydroxyethyl amides to infer potential
hazards and establish prudent handling protocols.

Comprehensive Hazard Evaluation (Inferred)

This section synthesizes the potential hazards associated with 6-hydroxy-N,N-bis(2-
hydroxyethyl)hexanamide based on an analysis of its functional groups and data from
analogous compounds.

Hazard Identification
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Based on analogs, the primary hazards are anticipated to be irritation to the skin and eyes.[4]
[5] While not expected to be highly toxic, appropriate precautions are necessary.

» Skin Irritation: Similar aliphatic amides are classified as causing skin irritation.[4][5]
Prolonged or repeated contact may lead to redness and discomfort.

o Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[4][5][6] Many
organic chemicals, especially those with surfactant-like properties (which this structure may
possess), can be damaging to eye tissue.

 Ingestion: While acute oral toxicity is expected to be low, ingestion of significant quantities
may be harmful.[6]

 Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[6][7]

First-Aid Measures

Immediate and appropriate first-aid is critical to mitigate the effects of accidental exposure. The
following protocols are recommended based on standard laboratory practice for irritant
chemicals.[5][6][8]
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Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.[6][8]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

running water for at least 15 minutes. If skin

irritation occurs, seek medical advice.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do s0.[5][6][8] Seek immediate medical attention

from an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek medical

attention if you feel unwell.[5][6][8]

Always have this safety information available to show to attending medical personnel.[5]

Move to Fresh Air

Emergency Response Protocol

Inhalation

Seek Medical Attention if Symptoms Persist

Chemical Exposure Occurs

Skin Contact

Remove Contaminated Clothing
Flush with Water (15 min)

Eye Contact Ingestion

Flush with Water (15 min) Rinse Mouth
Remove Contacts DO NOT Induce Vomiting
IMMEDIATE Medical Attention Seek Medical Attention
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Caption: Emergency first-aid response workflow.

Fire-Fighting Measures

This compound is expected to be combustible but not highly flammable.

Suitable Extinguishing Media: Use water spray, dry chemical powder, carbon dioxide (COz2),
or alcohol-resistant foam.[5]

Specific Hazards: In the event of a fire, hazardous decomposition products may be released.
These can include toxic gases such as carbon monoxide (CO), carbon dioxide (COz2), and
nitrogen oxides (NOx).[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and
further exposure.

Personal Precautions: Ensure adequate ventilation. Avoid breathing dust or vapors. Wear
appropriate personal protective equipment (see Section 4.2). Evacuate unnecessary
personnel from the area.

Containment and Cleaning: For a solid spill, carefully sweep or vacuum up the material,
minimizing dust generation, and place it into a suitable, labeled container for disposal.[5] For
a liquid spill, absorb with an inert material (e.g., sand, vermiculite) and transfer to a sealed
container.

Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.

Safe Handling and Exposure Control
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Implementing robust engineering controls and consistent use of PPE are the cornerstones of
laboratory safety.

Handling and Storage

o Safe Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.
Avoid contact with skin, eyes, and clothing.[4][5] Wash hands thoroughly after handling.[4][6]
Do not eat, drink, or smoke in work areas.[6]

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[6][7] Protect from moisture. For compounds with hydroxyl groups, storing under an
inert gas may be advisable to prevent slow oxidation over time.[8]

Exposure Controls & Personal Protective Equipment
(PPE)

A multi-layered approach to exposure prevention is required.

e Engineering Controls: A local exhaust ventilation system or chemical fume hood is necessary
to keep airborne concentrations low.[4][5] Eyewash stations and safety showers must be
readily accessible and in close proximity to the workstation.[6][7]

o Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to appropriate government standards like EN166 (EU) or NIOSH (US).[6]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Lab coats or other
protective clothing are mandatory to prevent skin contact.[4][5][9]

o Respiratory Protection: If working outside of a fume hood or if dust/aerosols are
generated, a NIOSH-approved respirator is required.[9]
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Caption: Decision-making process for selecting appropriate PPE.
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Stability and Reactivity

Understanding a compound's stability is key to preventing hazardous reactions.

Chemical Stability: The substance is expected to be stable under normal ambient conditions
(room temperature).

e Incompatible Materials: Avoid contact with strong oxidizing agents, which could react with the
alcohol and amide functional groups.[6][7]

o Hazardous Decomposition: As mentioned, thermal decomposition can produce NOx and
carbon oxides.[6]

Hazardous Polymerization: Hazardous polymerization is not expected to occur.[6][7]

Toxicological and Ecological Information (Inferred)

» Toxicological Profile: The primary toxicological concerns are local effects, such as skin and
eye irritation, upon direct contact. Systemic toxicity is predicted to be low. There is no data to
suggest carcinogenicity, mutagenicity, or reproductive toxicity for this specific molecule, but
this cannot be ruled out without empirical testing.[6]

» Ecological Profile: Due to its high polarity and low predicted XlogP, this compound is unlikely
to bioaccumulate. However, its effect on aquatic life is unknown. As a precaution, release
into the environment must be avoided. Some amide-containing compounds can be toxic to
aquatic life.[10]

Disposal Considerations

Chemical waste must be disposed of in accordance with all federal, state, and local
environmental regulations.

o Waste Disposal Method: Dispose of this material and its container at a licensed hazardous
waste disposal plant.[6][7] Do not allow the product to enter drains or waterways.

Conclusion: A Framework for Prudent Management
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While 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide lacks a dedicated and comprehensive
safety dataset, a robust safety framework can be established through the principles of chemical
analogy and prudent laboratory practice. The primary hazards are inferred to be skin and eye
irritation. By adhering to the handling, storage, and PPE guidelines outlined in this document—
including the mandatory use of engineering controls like fume hoods and consistent use of
gloves and eye protection—researchers can effectively minimize risk. This guide should be
used as a foundational document, to be updated if and when a specific, verified Safety Data
Sheet becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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